Cas no 1000341-08-1 (6-Methoxy-4-nitro-1H-indazole)

• Product Name: 6-Methoxy-4-nitro-1H-indazole
• CAS No: 1000341-08-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD09880184
• CID: 840422
• PubChem ID: 24729614
• Update Time: 2025-09-27

6-Methoxy-4-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-nitro-1H-indazole
• 6-Methoxy-4-nitro 1H-indazole
• CS-0054265
• DTXSID20646929
• 1000341-08-1
• 1H-Indazole, 6-methoxy-4-nitro-
• I11288
• DB-229563
• AKOS006310165

• MDL： MFCD09880184
• Inchi： 1S/C8H7N3O3/c1-14-5-2-7-6(4-9-10-7)8(3-5)11(12)13/h2-4H,1H3,(H,9,10)
• InChI Key： ACUQZJBBTADFHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2C=NNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles